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Compound of Interest
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Cat. No.: B1345603 Get Quote

Introduction

Nitrile rubber, also known as nitrile-butadiene rubber (NBR), is a synthetic rubber copolymer of

acrylonitrile (ACN) and butadiene. It is a widely used elastomer valued for its excellent

resistance to petroleum-based oils and fuels, greases, and organic solvents. The properties of

nitrile rubber are primarily determined by the ratio of acrylonitrile to butadiene in the polymer

chain; a higher ACN content improves resistance to oils and solvents but decreases the

flexibility of the material at low temperatures.[1][2] This document provides an overview of the

synthesis of nitrile rubber, focusing on the commonly employed emulsion polymerization

method. While the use of 5-hexenenitrile in this specific application is not documented in the

reviewed literature, the following protocols detail the standard industrial synthesis of NBR.

Physicochemical Properties of Monomers
The primary monomers used in the synthesis of nitrile rubber are acrylonitrile and 1,3-

butadiene. Their relevant properties are summarized in the table below.
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Property Acrylonitrile 1,3-Butadiene

Chemical Formula C₃H₃N C₄H₆

Molar Mass 53.06 g/mol 54.09 g/mol

Boiling Point 77 °C -4.4 °C

Density 0.81 g/cm³ 0.621 g/cm³

Solubility in Water 7.3 g/100 mL at 20 °C 0.073 g/100 mL at 20 °C

Experimental Protocols: Emulsion Polymerization of
Nitrile Rubber
Emulsion polymerization is the most common industrial method for producing nitrile rubber.

This process involves emulsifying the monomers in water with a surfactant and initiating

polymerization with a water-soluble initiator.

Materials and Reagents
Acrylonitrile (ACN)

1,3-Butadiene

Deionized water

Emulsifier (e.g., sodium rosinate, fatty acid soaps)

Initiator (e.g., potassium persulfate, redox systems)

Chain transfer agent (e.g., tertiary dodecyl mercaptan)

Shortstop (e.g., sodium dithionite)

Coagulant (e.g., salt and acid solution)

Antioxidant
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General Polymerization Procedure
Reactor Setup: The polymerization is carried out in a pressure-rated, jacketed reactor

equipped with a stirrer, temperature and pressure sensors, and inlets for charging the

reactants.

Aqueous Phase Preparation: The reactor is charged with deionized water, an emulsifier, and

a pH buffer. The mixture is agitated and brought to the desired reaction temperature.

Monomer Charging: The acrylonitrile and butadiene monomers are charged into the reactor.

The ratio of these monomers will determine the properties of the final polymer.

Initiation: A water-soluble initiator is added to the reactor to start the polymerization reaction.

The reaction is typically carried out at a temperature between 5 and 30 °C.[3]

Polymerization: The reaction is allowed to proceed until the desired monomer conversion is

achieved. The progress of the polymerization is monitored by measuring the solid content of

the latex.

Termination: Once the target conversion is reached, a "shortstop" is added to terminate the

polymerization reaction.

Stripping: Unreacted monomers are removed from the latex by steam stripping.

Coagulation and Washing: An antioxidant is added to the latex.[3] The latex is then

transferred to a coagulation tank where a salt and acid solution is added to coagulate the

rubber particles. The resulting rubber crumb is then washed with water to remove residual

emulsifiers and coagulants.[3]

Drying: The washed rubber crumb is dewatered and dried in a hot air oven or a continuous

drying line.

The pH of the rubber slurry is adjusted to be within the range of about 5 to 8 during the

washing process to improve the stability and cure characteristics of the final product.[3]
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The composition of the nitrile rubber can be varied to achieve specific properties. The table

below illustrates the effect of acrylonitrile content on the key properties of NBR.

Property
Low ACN Content
(~18-25%)

Medium ACN
Content (~28-35%)

High ACN Content
(~38-50%)

Oil and Fuel

Resistance
Fair Good Excellent

Low-Temperature

Flexibility
Excellent Good Fair

Tensile Strength Good Excellent Excellent

Resilience High Medium Low

Gas Permeability High Medium Low
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Caption: Workflow of Nitrile Rubber Synthesis by Emulsion Polymerization.
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Relationship between ACN Content and NBR Properties

ylonitrile Content

Resulting Properties
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Caption: Influence of Acrylonitrile Content on Nitrile Rubber Properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Synthesis of Nitrile
Rubber]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1345603#use-of-5-hexenenitrile-in-nitrile-rubber-
synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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